Cas no 1000566-08-4 (3-(2-methoxypyridin-3-yl)propan-1-amine)

• Product Name: 3-(2-methoxypyridin-3-yl)propan-1-amine
• CAS No: 1000566-08-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6005615
• PubChem ID: 55266989
• Update Time: 2025-06-09

3-(2-methoxypyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyridin-3-yl)propan-1-amine
• 3-(2-METHOXY-PYRIDIN-3-YL)-PROPYLAMINE
• 3-Pyridinepropanamine, 2-methoxy-
• AB55116
• 1000566-08-4
• EN300-1840157
• AKOS006312478

• Inchi： 1S/C9H14N2O/c1-12-9-8(4-2-6-10)5-3-7-11-9/h3,5,7H,2,4,6,10H2,1H3
• InChI Key： WRWHDEANNMGMAO-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC=C1CCCN

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Predicted)
• Boiling Point: 259.7±30.0 °C(Predicted)
• pka: 9.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(2-methoxypyridin-3-yl)propan-1-amine

Introduction to 3-(2-methoxypyridin-3-yl)propan-1-amine (CAS No. 1000566-08-4)

3-(2-methoxypyridin-3-yl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1000566-08-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a pyridine core substituted with a methoxy group at the 2-position and an amine functional group at the 3-position, linked to a propyl chain, exhibits unique structural and chemical properties that make it valuable in various applications.

The structural configuration of 3-(2-methoxypyridin-3-yl)propan-1-amine positions it as a versatile intermediate in organic synthesis. The presence of both the pyridine ring and the amine group allows for diverse chemical modifications, enabling the development of more complex molecules. This compound has garnered attention in recent years due to its potential role in drug discovery and development, particularly in the synthesis of bioactive molecules targeting specific biological pathways.

In the context of modern pharmaceutical research, the pyridine scaffold is widely recognized for its prevalence in medicinal chemistry. Pyridine derivatives often serve as key structural motifs in small-molecule drugs, contributing to their binding affinity and selectivity towards biological targets. The substitution pattern in 3-(2-methoxypyridin-3-yl)propan-1-amine, specifically the methoxy group at the 2-position, influences its electronic properties and reactivity, making it a useful building block for further functionalization.

The amine group at the 3-position of the propyl chain introduces basicity to the molecule, which can be exploited in various chemical reactions such as acylation, alkylation, or coupling reactions. This feature makes 3-(2-methoxypyridin-3-yl)propan-1-amine a valuable precursor in synthesizing more complex pharmacophores. Additionally, the propyl chain provides a hydrophobic tail that can enhance membrane permeability, a desirable characteristic for drug candidates.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 3-(2-methoxypyridin-3-yl)propan-1-amine as a lead compound. These studies suggest that derivatives of this molecule may exhibit promising activity against various therapeutic targets, including enzymes and receptors involved in inflammatory diseases, cancer, and neurodegenerative disorders. The ability to modify both the pyridine ring and the propyl chain allows researchers to fine-tune the pharmacological properties of these derivatives.

One area where 3-(2-methoxypyridin-3-yl)propan-1-amine has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects. The structural features of 3-(2-methoxypyridin-3-yl)propan-1-amine, including its rigid pyridine core and flexible propyl chain, make it an ideal candidate for such applications.

Another emerging field where this compound is being explored is in antiviral drug development. The rapid evolution of viruses poses significant challenges for drug discovery efforts. However, molecules like 3-(2-methoxypyridin-3-yloxy)-propyl amine can be designed to target conserved viral proteins or enzymes essential for viral replication. By leveraging computational methods to identify potential binding sites on viral targets, researchers can optimize derivatives of this compound for antiviral activity.

The synthesis of 3-(2-methoxypyridin--propyl amine can be achieved through multiple routes depending on the desired purity and scale of production. Common synthetic strategies involve nucleophilic substitution reactions on halogenated pyridines or cross-coupling reactions between pyridine boronic acids and alkyl halides. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, (CAS No.) 1000566--084 represents a valuable building block in pharmaceutical research due to its unique structural features and versatility in chemical modifications. Its potential applications span across various therapeutic areas, including oncology, inflammation,and antiviral treatments, making it an attractive candidate for further investigation by medicinal chemists and drug developers.